Cas no 1804204-70-3 (Methyl 2-(3-methoxy-3-oxopropyl)-3-methylphenylacetate)

• Product Name: Methyl 2-(3-methoxy-3-oxopropyl)-3-methylphenylacetate
• CAS No: 1804204-70-3
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 5001439
• Update Time: 2025-05-24

Methyl 2-(3-methoxy-3-oxopropyl)-3-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-methoxy-3-oxopropyl)-3-methylphenylacetate

• Inchi： 1S/C14H18O4/c1-10-5-4-6-11(9-14(16)18-3)12(10)7-8-13(15)17-2/h4-6H,7-9H2,1-3H3
• InChI Key： RRMOOHHWCOATEZ-UHFFFAOYSA-N
• SMILES： O(C)C(CCC1C(C)=CC=CC=1CC(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 288
• XLogP3: 2.2
• Topological Polar Surface Area: 52.6

Additional information on Methyl 2-(3-methoxy-3-oxopropyl)-3-methylphenylacetate

Methyl 2-(3-methoxy-3-oxopropyl)-3-methylphenylacetate (CAS No. 1804204-70-3): A Comprehensive Overview

Methyl 2-(3-methoxy-3-oxopropyl)-3-methylphenylacetate, identified by its CAS number 1804204-70-3, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, featuring a complex structural framework, has garnered attention due to its potential applications in various scientific domains. The molecular structure of Methyl 2-(3-methoxy-3-oxopropyl)-3-methylphenylacetate comprises an aromatic ring substituted with specific functional groups, which contribute to its unique chemical properties and reactivity.

The presence of the 3-methoxy-3-oxopropyl side chain and the methylphenylacetate moiety in the molecule imparts distinct characteristics that make it a valuable candidate for further investigation. In recent years, there has been growing interest in exploring the pharmacological potential of such compounds, particularly in the context of developing novel therapeutic agents. The structural features of this compound suggest that it may interact with biological targets in ways that could be beneficial for treating various diseases.

One of the most compelling aspects of studying Methyl 2-(3-methoxy-3-oxopropyl)-3-methylphenylacetate is its potential role in drug discovery and development. Researchers have been particularly intrigued by its ability to modulate biological pathways associated with inflammation, pain, and neurodegeneration. The compound's unique chemical profile allows it to engage with multiple targets simultaneously, a property that is highly desirable in the design of multifunctional drugs.

Recent studies have begun to unravel the mechanisms by which Methyl 2-(3-methoxy-3-oxopropyl)-3-methylphenylacetate exerts its effects. Initial investigations have shown that it can inhibit certain enzymes involved in inflammatory responses, thereby potentially reducing symptoms associated with chronic inflammatory conditions. Additionally, preliminary data suggest that this compound may have neuroprotective properties, making it a promising candidate for the development of treatments for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of Methyl 2-(3-methoxy-3-oxopropyl)-3-methylphenylacetate is another area of active research. Chemists have developed several synthetic routes to produce this compound efficiently and in high yield. These synthetic strategies not only provide access to the compound for further study but also offer insights into its structural framework and reactivity. Understanding the synthetic pathways allows researchers to modify the molecule further, potentially enhancing its pharmacological properties.

In addition to its pharmacological potential, Methyl 2-(3-methoxy-3-oxopropyl)-3-methylphenylacetate has shown promise in other areas of research as well. For instance, its unique chemical structure makes it a valuable tool for studying enzyme mechanisms and interactions. By using this compound as a probe, researchers can gain insights into how different enzymes function and how they can be modulated to treat diseases.

The future of research on Methyl 2-(3-methoxy-3-oxopropyl)-3-methylphenylacetate looks promising, with several ongoing studies aimed at elucidating its full potential. As more data becomes available, it is expected that new applications for this compound will emerge, further solidifying its importance in both academic and industrial settings. The continued exploration of its properties and applications will undoubtedly contribute significantly to advancements in chemical biology and pharmaceutical science.